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Compound of Interest

Compound Name: Uranium-240

CAS No.: 15687-53-3

Cat. No.: B1195362

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Uranium-240 (²⁴⁰U) is a short-lived, artificially produced radioisotope of uranium.

It undergoes beta (β⁻) decay, transforming into Neptunium-240 (²⁴⁰Np). The study of its decay

characteristics is of academic interest in nuclear physics and provides data for validating

nuclear models.[1] While ²⁴⁰U has no direct practical applications, the techniques used to

measure its properties are fundamental in the fields of radiochemistry, nuclear medicine, and

materials science, where precise quantification of beta emitters is crucial. These application

notes provide a detailed overview of the protocols and techniques for the production,

measurement, and analysis of Uranium-240 beta decay.

Nuclear Properties of Uranium-240
A summary of the key nuclear data for Uranium-240 is essential for experimental design and

data interpretation. The following table lists the accepted values for its primary decay

characteristics.
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Property Value Reference

Half-life (T₁/₂) 14.1 ± 0.1 hours [1][2]

Decay Mode 100% Beta (β⁻) decay [1]

Decay Product Neptunium-240 (²⁴⁰Np) [1]

Beta Decay Energy (Qβ-) 388.3 ± 15.8 keV [2]

Spin and Parity 0+ [1][2]

Production and Sample Preparation
As a synthetic isotope, ²⁴⁰U must be produced in a nuclear reactor or via an accelerator. A

common method involves multinucleon-transfer reactions. Following production, the uranium

fraction must be chemically separated and purified to ensure the sample is free from other

radioactive contaminants that could interfere with the measurement.

Logical Workflow for ²⁴⁰U Production and Measurement
The overall process from production to analysis follows a structured workflow.
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Caption: Workflow for Uranium-240 analysis.
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Experimental Protocols
Protocol 1: Beta Spectrometry using a Semiconductor
Detector
This protocol outlines the measurement of the ²⁴⁰U beta spectrum. Due to the relatively low

beta endpoint energy (~388 keV), a high-resolution detector with a thin window is required to

minimize energy loss.

Objective: To acquire the energy spectrum of electrons emitted from ²⁴⁰U decay.

Materials:

Purified ²⁴⁰U source on a thin backing.

Silicon detector (e.g., Si(Li) or Passivated Implanted Planar Silicon - PIPS).

Vacuum chamber.

Preamplifier, shaping amplifier, and multichannel analyzer (MCA).

Calibration sources (e.g., ¹³⁷Cs, ²⁰⁷Bi).

Lead shielding.

Methodology:

System Setup:

Place the silicon detector inside the vacuum chamber and connect it to the preamplifier

and high-voltage supply.

Position the lead shielding around the chamber to minimize ambient background radiation.

Connect the preamplifier output to a shaping amplifier, and then to the MCA.[3]

Energy Calibration:
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Place a known multi-energy beta/electron source, like ²⁰⁷Bi (which emits conversion

electrons at 482 keV and 976 keV), inside the chamber.[3]

Evacuate the chamber to minimize electron energy loss in the air.

Acquire a spectrum for a sufficient duration to clearly identify the energy peaks.

Create a calibration curve by plotting the known energies against the corresponding MCA

channel numbers. This establishes the energy-to-channel conversion factor.

Background Measurement:

Remove the calibration source.

Acquire a background spectrum for a period equal to or longer than the planned sample

measurement time. This spectrum will be subtracted from the sample data.

Sample Measurement:

Place the ²⁴⁰U source in the vacuum chamber at a fixed geometry relative to the detector.

Evacuate the chamber.

Acquire the beta spectrum. The acquisition time should be chosen as a balance between

obtaining good statistics and being significantly shorter than the 14.1-hour half-life to avoid

spectrum distortion due to decay.

Data Analysis:

Subtract the normalized background spectrum from the raw ²⁴⁰U spectrum.

Apply the energy calibration to convert the MCA channels to energy (keV).

The resulting spectrum represents the continuous energy distribution of beta particles from

²⁴⁰U decay.

Protocol 2: Half-Life Measurement
This protocol describes the procedure to experimentally determine the half-life of ²⁴⁰U.
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Objective: To measure the decay rate of a ²⁴⁰U sample over time to calculate its half-life.

Materials:

Same detection setup as in Protocol 1, or a Liquid Scintillation Counter (LSC).

Purified ²⁴⁰U sample.

Data logging software.

Methodology:

Sample Preparation: Prepare a ²⁴⁰U sample. If using an LSC, dissolve the sample in a

suitable scintillation cocktail.

Initial Measurement:

Place the sample in the detector.

Acquire data (counts) for a short, fixed duration (e.g., 5-10 minutes). The region of interest

(ROI) should be set over the entire beta spectrum.

Record the total counts, the measurement start time, and the duration.

Sequential Measurements:

Repeat the measurement at regular intervals (e.g., every 1-2 hours) for a total period of 2-

3 half-lives (approximately 28-42 hours). It is critical that the sample and detector

geometry remain unchanged.

Background Correction:

After the sample has significantly decayed, or using a blank sample, perform a long

background count.

Calculate the background count rate (counts per second).

Subtract the background contribution from each of the sequential measurements.
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Data Analysis:

For each measurement, calculate the net count rate (A) in counts per second.

Plot the natural logarithm of the net count rate (ln(A)) against the elapsed time (t).

Perform a linear regression on the data points. The data should fit the equation: ln(A) = -λt

+ ln(A₀), where λ is the decay constant.

The slope of the line is equal to -λ.

Calculate the half-life (T₁/₂) using the formula: T₁/₂ = ln(2) / λ ≈ 0.693 / λ.

Visualizing Decay and Measurement
Uranium-240 Beta Decay Scheme
The beta decay of Uranium-240 proceeds directly to the ground state or excited states of

Neptunium-240.

²⁴⁰U
(T₁/₂ = 14.1 h)

Spin/Parity = 0+
²⁴⁰Np

 β⁻ (Q=388 keV)

Click to download full resolution via product page

Caption: Simplified decay scheme of Uranium-240.

Beta Spectrometer Configuration
A typical setup for beta spectroscopy involves several key electronic components.
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Caption: Block diagram of a beta spectrometer system.

Conclusion
The measurement of Uranium-240 beta decay, while specialized, relies on standard and well-

understood techniques in nuclear physics. Accurate determination of its decay properties

requires careful sample preparation to ensure radiochemical purity, the use of high-resolution

detectors appropriate for low-energy beta particles, and precise data analysis techniques to

account for background and determine the half-life. The protocols and data presented here
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provide a comprehensive guide for researchers undertaking the characterization of ²⁴⁰U or

other similar short-lived beta-emitting radionuclides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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